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Compound of Interest

Compound Name: 5-Acetyl-2-bromopyridine

Cat. No.: B147078 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

5-Acetyl-2-bromopyridine, a compound widely used in synthetic organic chemistry and drug

development. Adherence to these procedures is critical for minimizing environmental impact

and protecting laboratory personnel.

Hazard and Safety Information
5-Acetyl-2-bromopyridine is a combustible liquid that is toxic if swallowed and fatal in contact

with skin. It causes skin and serious eye irritation and may cause respiratory irritation.[1][2][3]

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling 5-Acetyl-2-bromopyridine, the

following PPE is required:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Immediately change contaminated clothing.

Respiratory Protection: Use only outdoors or in a well-ventilated area.[2] If vapors or

aerosols are generated, a NIOSH-approved respirator with an appropriate filter (e.g., Filter A-

(P2)) should be used.
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Physical and Chemical Properties
A summary of the key quantitative data for 5-Acetyl-2-bromopyridine is provided in the table

below for easy reference.

Property Value

Molecular Formula C₇H₆BrNO

Molecular Weight 200.03 g/mol

Melting Point 124-128 °C

Appearance Off-white to light yellow crystalline powder

Storage Temperature 0-8 °C

Data sourced from Chem-Impex product information.[5]

Step-by-Step Disposal Procedure
The disposal of 5-Acetyl-2-bromopyridine must be conducted in accordance with all national

and local regulations. The following is a general procedural guide:

Container Management:

Do not mix 5-Acetyl-2-bromopyridine with other waste.

Leave the chemical in its original container whenever possible.

Handle uncleaned containers as you would the product itself.

Waste Collection:

For spills, sweep up the solid material and shovel it into a suitable, closed container for

disposal.[4][6] Avoid creating dust.[4][6]

If in liquid form, absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb®)

and collect it for proper disposal.
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Ensure waste containers are tightly closed and stored in a well-ventilated area.[2]

Labeling and Storage:

Clearly label the waste container with the chemical name and associated hazards.

Store the waste in a designated, locked-up area accessible only to authorized personnel.

[2]

Final Disposal:

Dispose of the contents and container at an approved waste disposal plant.[2]

It is the responsibility of the waste generator to ensure that the disposal is compliant with

all applicable laws and regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-Acetyl-2-
bromopyridine.
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Caption: Workflow for the proper disposal of 5-Acetyl-2-bromopyridine.

Emergency Procedures
In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Upon

combustion, it may release carbon oxides, nitrogen oxides, and hydrogen bromide gas.[6]
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Accidental Release: Evacuate the area and ensure adequate ventilation.[6] Avoid breathing

dust or vapors.[6] Pick up and arrange for disposal without creating dust.[6] Do not let the

product enter drains.[6]

By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and disposal of 5-Acetyl-2-bromopyridine, fostering a culture of safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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